Cas no 1803605-22-2 (3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride)

• Product Name: 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride
• CAS No: 1803605-22-2
• MDL: MFCD28383840
• CID: 4617710
• PubChem ID: 73236151
• Update Time: 2025-06-07

3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride

• MDL： MFCD28383840

Additional information on 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride

Introduction to 3,3,3-Trifluoro-2-methylpropane-1,2-diamine Hydrochloride (CAS No. 1803605-22-2)

3,3,3-Trifluoro-2-methylpropane-1,2-diamine hydrochloride (CAS No. 1803605-22-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a trifluoromethyl group and a diamine functionality. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The chemical structure of 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride can be represented as C₅H₁₀F₃N₂·HCl. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and enhance drug efficacy. 3,3,3-Trifluoro-2-methylpropane-1,2-diamine hydrochloride is no exception. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in reducing inflammation in animal models of rheumatoid arthritis.

The diamine functionality in 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride provides additional opportunities for chemical modification and functionalization. This feature allows researchers to explore a wide range of structural variations to optimize the compound's pharmacological properties. For example, the introduction of different substituents at the amine groups can significantly alter the compound's binding affinity to specific receptors or enzymes.

In the context of drug discovery and development, 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride has shown promise as a lead compound for various therapeutic targets. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has indicated that this compound can cross the blood-brain barrier effectively and exhibit neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride-based drugs. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

Beyond its therapeutic applications, 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride also holds potential as a tool for chemical biology research. Its unique chemical properties make it an attractive candidate for use as a probe to study protein-protein interactions and cellular signaling pathways. For example, researchers have utilized this compound to investigate the role of specific enzymes in metabolic pathways and signal transduction processes.

In conclusion, 3,3,3-trifluoro-2-methylpropane-1,2-diamine hydrochloride (CAS No. 1803605-22-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its distinctive chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.